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Compound of Interest

Compound Name: 2-Methylsulfonyl-imidazole

Cat. No.: B1593833

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methylsulfonyl-imidazole is a heterocyclic compound of interest in medicinal chemistry and
materials science. A thorough understanding of its structural and electronic properties is
paramount for its application and development. Spectroscopic techniques such as Nuclear
Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide
a fundamental characterization of the molecular structure. This guide provides a detailed
overview of the expected spectroscopic data for 2-Methylsulfonyl-imidazole, based on the
analysis of closely related analogs and foundational principles of spectroscopic interpretation.
While experimental data for the title compound is not readily available in public databases, this
guide will serve as a robust predictive framework for researchers.

Introduction

Imidazole is a five-membered heterocyclic aromatic ring with two nitrogen atoms. Its derivatives
are ubiquitous in nature, found in essential biomolecules like the amino acid histidine and
purine bases of DNA. The imidazole scaffold is a privileged structure in medicinal chemistry,
appearing in numerous approved drugs. The introduction of a methylsulfonyl group at the 2-
position significantly influences the electronic properties of the imidazole ring, primarily through
the strong electron-withdrawing nature of the sulfonyl group. This modification can impact the
compound's reactivity, intermolecular interactions, and ultimately its biological activity.
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Accurate spectroscopic characterization is the cornerstone of chemical research and
development. It allows for unequivocal structure elucidation, purity assessment, and provides
insights into the molecular environment. This guide will discuss the anticipated *H NMR, 13C
NMR, IR, and MS spectral features of 2-Methylsulfonyl-imidazole.

Molecular Structure and Spectroscopic Overview

The structure of 2-Methylsulfonyl-imidazole, with the systematic numbering of the imidazole
ring, is depicted below. The key structural features that will govern its spectroscopic properties
are the aromatic imidazole ring with two distinct proton environments (H4 and H5), the N-H
proton, and the methyl group of the sulfonyl moiety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1593833?utm_src=pdf-body
https://www.benchchem.com/product/b1593833?utm_src=pdf-body
https://www.benchchem.com/product/b1593833#spectroscopic-data-of-2-methylsulfonyl-imidazole-nmr-ir-ms
https://www.benchchem.com/product/b1593833#spectroscopic-data-of-2-methylsulfonyl-imidazole-nmr-ir-ms
https://www.benchchem.com/product/b1593833#spectroscopic-data-of-2-methylsulfonyl-imidazole-nmr-ir-ms
https://www.benchchem.com/product/b1593833#spectroscopic-data-of-2-methylsulfonyl-imidazole-nmr-ir-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1593833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

